Cas no 1822443-98-0 (2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 1822443-98-0
• MF: C₇H₉ClF₃NO₃
• MW: 247.59947180748
• MDL: MFCD26139395
• CID: 5241674
• PubChem ID: 75263496
• Update Time: 2026-03-08

2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1)

• MDL： MFCD26139395
• Inchi： 1S/C7H8F3NO3.ClH/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13;/h2-5,11H,1H2,(H,12,13);1H
• InChI Key： OSKLTITWSXGODG-UHFFFAOYSA-N
• SMILES： C(C1C2OCC(C(=O)O)NC12)(F)(F)F.Cl

Additional information on 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1)

Introduction to 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1822443-98-0, specifically named as 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1), represents a fascinating intersection of molecular architecture and pharmacological potential. This zwitterionic derivative belongs to a class of heterocyclic compounds characterized by a fused oxygen and nitrogen ring system, which has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties.

At the core of its molecular framework lies a bicyclic structure composed of a seven-membered ring containing both oxygen and nitrogen atoms. This specific arrangement imparts distinct steric and electronic characteristics that make it an attractive scaffold for drug design. The presence of a trifluoromethyl group at the 7-position further enhances its pharmacological relevance, as fluorine substitution is well-known for modulating metabolic stability, lipophilicity, and binding affinity to biological targets. The hydrochloride salt form ensures improved solubility and crystallinity, making it more amenable for formulation and administration in preclinical and clinical studies.

Recent advancements in chemical biology have highlighted the importance of such constrained heterocycles in developing novel therapeutic agents. The bicyclic core of 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1) mimics natural product scaffolds that exhibit potent biological activities. For instance, related structures have been explored as inhibitors of enzymes involved in cancer metabolism and inflammation pathways. The trifluoromethyl group, in particular, has been extensively studied for its ability to enhance binding interactions with protein targets, often leading to increased drug efficacy.

In the context of drug discovery, the structural rigidity provided by the bicyclic system allows for precise tuning of molecular interactions with biological macromolecules. This has led to its incorporation into libraries of compounds screened for activity against a wide range of diseases. Notably, derivatives of this scaffold have shown promise in preclinical models as modulators of kinases and other enzymes implicated in signal transduction pathways relevant to neurological disorders and immunological responses.

The hydrochloride salt form of this compound is particularly noteworthy for its physicochemical properties, which are critical for pharmaceutical development. Solubility is a key factor determining drug bioavailability, and the salt form enhances dissolution rates while maintaining stability under various storage conditions. This makes it an ideal candidate for formulation into oral or injectable therapies, where rapid absorption is often desired.

From a synthetic chemistry perspective, the preparation of 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1) exemplifies sophisticated organic transformations involving cycloaddition reactions and ring-closing metathesis. These methodologies are central to constructing complex heterocyclic frameworks with high precision. The introduction of the trifluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques, showcasing the interplay between synthetic strategy and functional group manipulation.

The compound's potential extends beyond traditional small-molecule drug applications into areas such as chemical probes for mechanistic studies and biomarker discovery. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules designed to probe biological pathways with high specificity. Researchers are increasingly leveraging such tailored scaffolds to dissect complex cellular processes that underpin human health and disease.

As computational chemistry methodologies advance, virtual screening campaigns targeting this scaffold have identified novel analogs with enhanced properties such as improved selectivity or reduced toxicity. The integration of machine learning models with experimental data has further accelerated the optimization process, enabling rapid identification of lead compounds for further development.

The significance of 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, hydrochloride (1:1) is underscored by its representation of how structural innovation can drive therapeutic progress. Its unique combination of structural constraints imposed by the bicyclic system and functional modifications such as fluorine substitution exemplifies rational drug design principles that continue to shape modern chemical biology research.